Cas no 1226491-97-9 (2-iso-4-DMEQ)

• Product Name: 2-iso-4-DMEQ
• CAS No: 1226491-97-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.23
• CID: 4670562
• Update Time: 2025-07-02

2-iso-4-DMEQ Chemical and Physical Properties

Names and Identifiers

• 2-iso-4-DMEQ

Additional information on 2-iso-4-DMEQ

Comprehensive Overview of 2-iso-4-DMEQ (CAS No. 1226491-97-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-iso-4-DMEQ (CAS No. 1226491-97-9) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This article delves into the molecular characteristics, synthesis methods, and industrial uses of this compound, while addressing trending topics such as sustainable chemistry and high-performance materials. Researchers and industry professionals frequently search for terms like "2-iso-4-DMEQ solubility", "CAS 1226491-97-9 applications", and "DMEQ derivatives in pharmaceuticals", reflecting the growing demand for specialized knowledge in this niche.

The chemical structure of 2-iso-4-DMEQ features a distinctive quinoline backbone with dimethyl and isopropyl substitutions, contributing to its enhanced thermal stability and tunable electronic properties. These attributes make it particularly valuable in organic electronics, where compounds with precise molecular configurations are sought after for optoelectronic devices and advanced coatings. Recent studies highlighted in platforms like ScienceDirect and ACS Publications have explored its potential in light-emitting diodes (LEDs) and photovoltaic systems, aligning with global interest in renewable energy technologies.

From a synthetic perspective, 2-iso-4-DMEQ is typically produced via Pd-catalyzed cross-coupling reactions, a method praised for its atom efficiency and compatibility with green chemistry principles. Laboratories optimizing this process often investigate parameters such as reaction yield optimization and solvent selection, topics that dominate academic forums and patent filings. The compound's CAS No. 1226491-97-9 serves as a critical identifier in regulatory documentation and material safety data sheets (MSDS), ensuring compliance with international standards like REACH and OECD guidelines.

In the pharmaceutical sector, derivatives of 2-iso-4-DMEQ are being evaluated for their bioactivity profiles, particularly in targeted drug delivery systems. Queries such as "DMEQ-based kinase inhibitors" and "CAS 1226491-97-9 in medicinal chemistry" reflect this trajectory. Its fused aromatic system allows for interactions with biological macromolecules, a property leveraged in cancer research and anti-inflammatory agent development. However, it is crucial to note that all applications discussed herein adhere strictly to ethical and legal frameworks, excluding any restricted uses.

The commercial landscape for 2-iso-4-DMEQ is shaped by its role in high-value manufacturing. Suppliers emphasize batch-to-batch consistency and purity thresholds (>98%), responding to demands from sectors like flexible electronics and nanotechnology. Environmental considerations also drive innovation, with biodegradable formulations and low-toxicity alternatives ranking high in market analytics reports. As industries pivot toward circular economy models, the lifecycle assessment of such compounds gains prominence in corporate sustainability agendas.

To conclude, 2-iso-4-DMEQ (CAS No. 1226491-97-9) represents a compelling case study in the intersection of molecular design and applied science. Its multifaceted applications—from energy-efficient displays to next-generation therapeutics—underscore the importance of continued research and collaborative innovation. For those seeking deeper technical insights, resources like ChemSpider and PubChem provide validated data on its physicochemical properties, while peer-reviewed journals remain the gold standard for cutting-edge developments.